Cas no 869557-43-7 (2-Amino-3-bromo-5-fluoropyridine)

• Product Name: 2-Amino-3-bromo-5-fluoropyridine
• CAS No: 869557-43-7
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• MDL: MFCD03092924
• CID: 69133
• PubChem ID: 16126434
• Update Time: 2025-10-22

2-Amino-3-bromo-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-5-fluoropyridine
• 2-Amino-5-fluoro-3-bromopyridine
• 3-bromo-5-fluoropyridin-2-amine
• 3-Bromo-5-fluoro-pyridin-2-ylamine
• 3-Bromo-5-fluoro-2-pyridinamine (ACI)
• (3-Bromo-5-fluoropyridin-2-yl)amine
• BDBM626235
• SY064360
• J-517024
• Z1201621986
• MFCD03092924
• 2-Amino-3--5-Fluoro Pyridine
• EN300-99165
• 2-PYRIDINAMINE, 3-BROMO-5-FLUORO-
• J-512019
• FT-0650064
• SCHEMBL473753
• HY-W010023
• CS-W010739
• 2-Amino-3-bromo-5-fluoropyridine, 97%
• AM20070154
• AC-9415
• KXSQMCRVUAALNE-UHFFFAOYSA-N
• DTXSID80583124
• 3-bromo-5-fluoro-pyridine-2-ylamine
• AKOS005137899
• 869557-43-7
• PS-8361
• 3-BROMO-5-FLUORO-2-PYRIDINAMINE
• STL554548
• A3346
• DB-031373
• 2-Amino-5-fluoro-3-bromopyridine;3-bromo-5-fluoro-2-Aminopyridine;3-Bromo-2-amino-5-fluoropyridine;5-Fluoro-2-amino-3-bromopyridine;5-Fluoro-3-bromo-2-aminopyridine
• BBL100754

• MDL： MFCD03092924
• Inchi： 1S/C5H4BrFN2/c6-4-1-3(7)2-9-5(4)8/h1-2H,(H2,8,9)
• InChI Key： KXSQMCRVUAALNE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1N)F

Computed Properties

• Exact Mass: 189.95400
• Monoisotopic Mass: 189.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data available
• Density: 1.8130
• Melting Point: 62-66 °C
• Boiling Point: 63-65℃
• Flash Point: 86.8±25.9 °C
• PSA: 38.91000
• LogP: 2.14660

2-Amino-3-bromo-5-fluoropyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Amino-3-bromo-5-fluoropyridine

2-Amino-3-Bromo-5-Fluoropyridine: A Comprehensive Overview

2-Amino-3-bromo-5-fluoropyridine (CAS No. 869557-43-7) is a heterocyclic aromatic compound with a pyridine ring substituted by an amino group at position 2, a bromine atom at position 3, and a fluorine atom at position 5. This compound belongs to the class of pyridines, which are widely studied in organic chemistry due to their versatile reactivity and applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The unique combination of substituents in 2-amino-3-bromo-5-fluoropyridine makes it an interesting molecule for both fundamental research and industrial applications.

The synthesis of 2-amino-3-bromo-5-fluoropyridine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. One common approach is the nucleophilic substitution of a bromopyridine derivative with an amine group, followed by fluorination using selective fluorinating agents. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these processes. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the construction of pyridine derivatives with high precision, as reported in several studies published in 2023.

One of the most promising applications of 2-amino-3-bromo-5-fluoropyridine lies in its potential as a building block for drug discovery. The amino group at position 2 can act as a nucleophile in various condensation reactions, facilitating the construction of complex molecular architectures. For example, researchers have explored the use of this compound in the synthesis of bioactive molecules targeting specific protein kinases. A study published in *Nature Communications* in early 2024 demonstrated that derivatives of 2-amino-3-bromo-5-fluoropyridine exhibit potent inhibitory activity against oncogenic kinases, suggesting their potential as leads for anti-cancer therapies.

In addition to its role in pharmaceuticals, 2-amino-3-bromo-5-fluoropyridine has also found applications in agrochemicals. The bromine and fluorine substituents contribute to the molecule's stability and bioavailability, making it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Recent research has focused on optimizing the stereochemistry and electronic properties of this compound to enhance its efficacy while minimizing environmental impact. For instance, a team at the University of California reported in *Journal of Agricultural and Food Chemistry* that analogs of 2-amino-3-bromo-5-fluoropyridine exhibit improved selectivity towards pest insects compared to conventional pesticides.

The electronic properties of 2-amino-3-bromo-5-fluoropyridine also make it an attractive candidate for applications in materials science. The pyridine ring's aromaticity and electron-withdrawing substituents can influence the molecule's conductivity and optical properties, which are critical for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). A study published in *Advanced Materials* late last year highlighted the potential of this compound as a component in organic electronics, demonstrating its ability to enhance device performance through tailored molecular interactions.

From a structural perspective, 2-amino-3-bromo-5-fluoropyridine exhibits a unique balance between electron-donating and electron-withdrawing groups. The amino group at position 2 is electron-donating via resonance, while the bromine and fluorine atoms at positions 3 and 5 are strong electron-withdrawing groups due to their high electronegativity. This interplay between donating and withdrawing effects creates a highly reactive molecule that can participate in various chemical transformations. For example, the amino group can act as a nucleophile in substitution reactions, while the halogen atoms can serve as leaving groups or sites for further functionalization.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-amino-3-bromo-5-fluoropyridine. Density functional theory (DFT) calculations have revealed that the molecule's reactivity is significantly influenced by its substituent pattern. These findings have been instrumental in guiding experimental efforts to design more efficient synthetic routes and optimize its properties for specific applications.

In conclusion, 2-amino-3-bromo-5-fluoropyridine (CAS No. 869557-43-) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable building block for drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.